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carboxylic acid

Cat. No.: B12286558

Get Quote

In the landscape of modern drug development, the precise three-dimensional arrangement of

atoms within a molecule is paramount to its biological activity and safety profile. Chiral

molecules, existing as non-superimposable mirror images (enantiomers), often exhibit

profoundly different pharmacological effects. (R)-N-benzylpipecolic acid, a derivative of the

non-proteinogenic amino acid pipecolic acid, represents a quintessential example of a chiral

building block that offers researchers a rigid, stereochemically defined scaffold. The piperidine

ring, a prevalent motif in pharmaceuticals, provides a robust framework, while the N-benzyl

group serves not only as a common protecting group but also as a key pharmacophoric

element capable of engaging in crucial cation-π interactions with biological targets.[1] This

guide provides a comprehensive technical overview of (R)-N-benzylpipecolic acid, detailing its

structural and physicochemical properties, a validated synthesis protocol, characterization

methods, and its strategic application in the field of medicinal chemistry.

Part 1: Molecular Structure and Physicochemical
Properties
The foundational step in utilizing any chemical entity is a thorough understanding of its intrinsic

properties. (R)-N-benzylpipecolic acid, systematically named (2R)-1-benzylpiperidine-2-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b12286558#bc-rfq
https://www.researchgate.net/publication/381737843_N-Benzyl_piperidine_Fragment_in_Drug_Discovery?_fam=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12286558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


carboxylic acid, is defined by a piperidine ring with a carboxylic acid at the C2 position and a

benzyl group attached to the nitrogen atom. The "(R)" designation specifies the absolute

stereochemistry at the C2 chiral center.

The presence of a basic tertiary amine and an acidic carboxylic acid makes the molecule

zwitterionic at physiological pH. The N-benzyl group significantly increases the molecule's

lipophilicity compared to its parent compound, pipecolic acid, a property that can be

strategically leveraged to enhance membrane permeability and target engagement within

hydrophobic pockets.

Key Physicochemical Data
The essential properties of (R)-N-benzylpipecolic acid are summarized below. Data for the

racemic mixture and the corresponding (S)-enantiomer are often reported and provide a

reliable basis for the properties of the (R)-enantiomer.

Property Value Source

Molecular Formula C₁₃H₁₇NO₂ [2][3]

Molecular Weight 219.28 g/mol [2][3]

CAS Number
21319-53-9 (for racemic

mixture)
[2]

Appearance
White to off-white crystalline

solid (expected)
[4]

Melting Point
223-228 °C (for racemic

mixture)
[2]

pKa (predicted)
~2.5 (Carboxylic Acid), ~10.4

(Tertiary Amine)
[5]

Polar Surface Area 40.5 Å² [3]

Part 2: Synthesis and Spectroscopic
Characterization
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The synthesis of enantiomerically pure (R)-N-benzylpipecolic acid is most reliably achieved

through the direct N-alkylation of the commercially available starting material, (R)-pipecolic

acid. This approach preserves the stereochemical integrity of the chiral center.

Rationale for Synthetic Strategy
The secondary amine of pipecolic acid is a strong nucleophile that readily reacts with an

electrophilic source of the benzyl group, such as benzyl bromide or benzyl chloride. The

reaction is typically performed in the presence of a base. The choice of base is critical: a non-

nucleophilic base is required to deprotonate the carboxylic acid and neutralize the HBr or HCl

byproduct without competing in the alkylation reaction. A carbonate or bicarbonate base in a

polar solvent system is a standard and effective choice.

Experimental Protocol: N-Benzylation of (R)-Pipecolic
Acid
This protocol describes a standard procedure for the synthesis of (R)-N-benzylpipecolic acid.

Materials:

(R)-Pipecolic acid (1.0 eq)

Benzyl bromide (1.1 eq)

Potassium carbonate (K₂CO₃) (2.5 eq)

Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

Deionized water

Diethyl ether

Hydrochloric acid (1M)

Sodium sulfate (Na₂SO₄)

Procedure:
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Dissolution: Dissolve (R)-pipecolic acid (1.0 eq) and potassium carbonate (2.5 eq) in a

mixture of water and acetonitrile (or DMF) in a round-bottom flask equipped with a magnetic

stirrer.

Addition of Alkylating Agent: To the stirring suspension, add benzyl bromide (1.1 eq)

dropwise at room temperature.

Reaction: Heat the mixture to 60-70 °C and allow it to react for 4-6 hours. The progress can

be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup - Quenching and Extraction: Cool the reaction mixture to room temperature. Quench

by adding deionized water and then wash the aqueous phase with diethyl ether to remove

any unreacted benzyl bromide and other nonpolar impurities.

Acidification and Isolation: Carefully acidify the aqueous layer to a pH of ~2-3 with 1M HCl.

The zwitterionic product will protonate to form the hydrochloride salt, which may precipitate.

If it remains in solution, proceed to extraction.

Extraction: Extract the acidified aqueous layer with a suitable organic solvent, such as ethyl

acetate or dichloromethane (3 x volumes).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure product.
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Caption: Synthesis workflow for (R)-N-benzylpipecolic acid.
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Spectroscopic Characterization
Structural confirmation is achieved using standard spectroscopic techniques. The expected

data are as follows:

¹H NMR: The spectrum will show characteristic signals for the piperidine ring protons

(typically broad multiplets between 1.5-3.5 ppm), a singlet for the benzylic methylene protons

(~3.5-4.0 ppm), and multiplets for the aromatic protons of the benzyl group (~7.2-7.4 ppm).

The α-proton on C2 will be a multiplet coupled to the adjacent ring protons.

¹³C NMR: The spectrum will display signals for the aliphatic carbons of the piperidine ring

(~20-60 ppm), the benzylic carbon (~60 ppm), the aromatic carbons (~127-138 ppm), and

the carbonyl carbon of the carboxylic acid (~175-180 ppm).

Infrared (IR) Spectroscopy: Key absorptions will include a very broad O-H stretch from the

carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch (~1700-1725 cm⁻¹), and C-H

stretches for both aliphatic and aromatic protons (~2850-3100 cm⁻¹).

Mass Spectrometry (MS): Electrospray ionization (ESI) would show a prominent ion for

[M+H]⁺ at m/z 220.13.

Part 3: Applications in Drug Development
The N-benzyl piperidine (N-BP) moiety is considered a 'privileged element' in medicinal

chemistry, appearing in numerous FDA-approved drugs.[6] Its utility stems from a combination

of structural rigidity, synthetic tractability, and favorable physicochemical properties that can be

fine-tuned.[1]

Role as a Chiral Scaffold
(R)-N-benzylpipecolic acid serves as a high-value starting material for creating more complex

molecules. The carboxylic acid provides a synthetic handle for amide bond formation, allowing

it to be coupled to other fragments to build larger, drug-like molecules. Its rigid conformation

helps reduce the entropic penalty of binding to a protein target, potentially leading to higher

affinity. This is particularly useful in the design of constrained peptides and peptidomimetics.[7]

Pharmacological Significance
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The tertiary amine of the N-benzylpiperidine core is basic and will be protonated at

physiological pH. This positive charge is often critical for forming salt-bridge interactions with

acidic residues (e.g., aspartate, glutamate) in enzyme active sites or receptor binding pockets.

The benzyl group itself can fit into hydrophobic pockets and form stabilizing cation-π or π-π

stacking interactions. This combination of features makes the scaffold highly versatile for

targeting a wide range of proteins, including G-protein coupled receptors (GPCRs), ion

channels, and enzymes.[8][9]
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Caption: Role of the scaffold in a drug discovery workflow.
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Part 4: Safety, Handling, and Storage
(R)-N-benzylpipecolic acid should be handled in a well-ventilated area, preferably a fume hood.

Standard personal protective equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves, should be worn. As an acidic and potentially irritating compound,

direct contact with skin and eyes should be avoided. In case of contact, flush the affected area

with copious amounts of water.

For storage, the compound should be kept in a tightly sealed container in a cool, dry place

away from incompatible materials such as strong oxidizing agents. Its stability is generally good

under these conditions.

Conclusion
(R)-N-benzylpipecolic acid is more than just a chemical intermediate; it is a strategic tool for the

modern medicinal chemist. Its well-defined stereochemistry, rigid conformational properties,

and the pharmacologically relevant features of the N-benzylpiperidine core make it an

invaluable scaffold for the design and synthesis of novel therapeutics. A firm grasp of its

physicochemical properties, synthetic routes, and characterization data enables researchers to

confidently and effectively incorporate this privileged structure into their drug discovery

programs, accelerating the journey from initial concept to a potential clinical candidate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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